Cas no 478039-76-8 ((E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-PHENOXYANILINO)-2-PROPEN-1-ONE)

• Product Name: (E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-PHENOXYANILINO)-2-PROPEN-1-ONE
• CAS No: 478039-76-8
• MF: C₂₈H₂₁ClFNO₃
• MW: 473.922650098801
• CID: 5224591
• Update Time: 2025-11-05

(E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-PHENOXYANILINO)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• (E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-PHENOXYANILINO)-2-PROPEN-1-ONE
• (2E)-1-{3-[(2-chloro-6-fluorophenyl)methoxy]phenyl}-3-[(4-phenoxyphenyl)amino]prop-2-en-1-one
• (E)-1-[3-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-(4-phenoxyanilino)prop-2-en-1-one
• (E)-1-{3-[(2-chloro-6-fluorobenzyl)oxy]phenyl}-3-(4-phenoxyanilino)-2-propen-1-one

• Inchi： 1S/C28H21ClFNO3/c29-26-10-5-11-27(30)25(26)19-33-24-9-4-6-20(18-24)28(32)16-17-31-21-12-14-23(15-13-21)34-22-7-2-1-3-8-22/h1-18,31H,19H2/b17-16+
• InChI Key： GKNVRXDXUWTDPN-WUKNDPDISA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC=C(C(/C=C/NC2C=CC(=CC=2)OC2C=CC=CC=2)=O)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 648
• XLogP3: 7.7
• Topological Polar Surface Area: 47.6

Additional information on (E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-PHENOXYANILINO)-2-PROPEN-1-ONE

Comprehensive Analysis of (E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-PHENOXYANILINO)-2-PROPEN-1-ONE (CAS No. 478039-76-8)

The compound (E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-PHENOXYANILINO)-2-PROPEN-1-ONE, identified by its CAS No. 478039-76-8, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This α,β-unsaturated ketone derivative exhibits unique structural features, including a chloro-fluorobenzyloxy moiety and a phenoxyanilino group, which contribute to its potential applications in targeted drug discovery and development.

Recent studies have highlighted the growing interest in small-molecule inhibitors and kinase-targeting compounds, areas where this molecule shows promise. Researchers are particularly interested in its molecular docking capabilities and potential as a signal transduction modulator. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (phenoxy) groups creates an interesting electronic profile that may influence protein-ligand interactions – a hot topic in current computational chemistry and AI-driven drug design platforms.

From a synthetic chemistry perspective, the E-configuration of the propenone double bond is crucial for maintaining the compound's bioactivity. This structural feature aligns with current trends in stereoselective synthesis, a field experiencing rapid growth due to demands for more efficient chiral drug synthesis. The compound's benzyl ether linkage and conjugated system make it an interesting case study for structure-activity relationship (SAR) analyses, particularly in the development of selective enzyme inhibitors.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to synthesize such complex molecules. The 478039-76-8 compound serves as an excellent example where atom economy and catalytic methods could be optimized, addressing common search queries about eco-friendly synthetic protocols and reducing organic synthesis waste.

Analytical characterization of this compound typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography – topics frequently searched by quality control specialists and analytical chemists. The chloro-fluoro substitution pattern presents unique challenges and opportunities in spectral interpretation, making it a valuable reference compound for method development in pharmaceutical analysis.

The pharmaceutical industry's shift toward personalized medicine and targeted therapies has increased demand for specialized building blocks like 478039-76-8. Its structural complexity matches current needs for fragment-based drug discovery (FBDD) and proteolysis-targeting chimeras (PROTACs) development – two of the most searched topics in modern drug discovery forums.

Stability studies of this compound under various conditions (pH, temperature, light exposure) provide valuable data for formulation scientists, addressing common concerns about API degradation pathways. The conjugated enone system makes photostability particularly interesting, coinciding with growing industry focus on light-sensitive compound handling.

From a commercial perspective, CAS 478039-76-8 represents an important pharmaceutical intermediate in the growing market of specialty chemicals. Its synthesis and applications intersect with trending topics like continuous flow chemistry and high-throughput experimentation, which are transforming modern chemical production.

In conclusion, (E)-1-(3-[(2-CHLORO-6-FLUOROBENZYL)OXY]PHENYL)-3-(4-PHENOXYANILINO)-2-PROPEN-1-ONE stands as a compelling subject for multidisciplinary research, bridging gaps between medicinal chemistry, process optimization, and analytical method development. Its continued study contributes valuable insights to address many current challenges in drug discovery and pharmaceutical development.